Cas no 59191-78-5 (2-Octanone,3-(hydroxymethyl)-)
2-Octanone,3-(hydroxymethyl)- structure
Product Name:2-Octanone,3-(hydroxymethyl)-
CAS No:59191-78-5
MF:C9H18O2
MW:158.238023281097
CID:372229
Update Time:2026-05-14
2-Octanone,3-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone,3-(hydroxymethyl)-
- 3-(hydroxymethyl)octan-2-one
- 3-(Hydroxymethyl)-2-octanone
- 3-Hydroxymethyl-2-octanone
- FEMA No. 3292
-
Computed Properties
- Exact Mass: 158.13074
- Monoisotopic Mass: 158.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 0.919
- Boiling Point: 245 ºC
- Flash Point: 101 ºC
- Refractive Index: 1.442
- PSA: 37.3
- FEMA: 3292 | 3-(HYDROXYMETHYL)-2-OCTANONE
2-Octanone,3-(hydroxymethyl)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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